1-Methyl-2-oxocyclopentane-1-carbonitrile

• CAS: 66984-18-7

Core Science & Biosynthesis

Technical Procurement & Application Guide: 1-Methyl-2-oxocyclopentane-1-carbonitrile

This in-depth technical guide details the procurement, synthesis, and application of 1-Methyl-2-oxocyclopentane-1-carbonitrile .

Executive Summary & Critical Data Verification

1-Methyl-2-oxocyclopentane-1-carbonitrile is a specialized bifunctional building block used in the synthesis of quaternary amino acids, neuroactive pharmaceutical intermediates (e.g., JAK3 inhibitors), and complex terpenes.[1] Due to its specific structural constraints—a quaternary carbon linking a nitrile and a ketone within a five-membered ring—it is often a "make-vs-buy" decision point in drug discovery campaigns.[2]

Critical Identity Resolution (CAS Conflict Warning)

Alert: There is a known database discrepancy regarding the CAS registry number for this compound.

• User-Specified CAS: 10413-02-2 (Often associated in databases with 4-ethyl-5-oxohexanenitrile, an acyclic isomer).

• Correct Chemical CAS: 66984-18-7 (Definitive CAS for 1-methyl-2-oxocyclopentane-1-carbonitrile).[3][4][5][6]

• Precursor CAS: 2941-29-9 (2-Oxocyclopentanecarbonitrile).[2][7]

Guidance: When sourcing, do not rely solely on CAS 10413-02-2 . Always verify the chemical structure (SMILES: CC1(CCCC1=O)C#N) and IUPAC name with the vendor.[2][1]

Market Analysis: Suppliers & Pricing

This compound is classified as a Level 3 Specialty Intermediate , meaning it is rarely held in bulk stock by catalog vendors and is typically produced on-demand.[2][1]

Commercial Availability Table

Vendor Type	Representative Suppliers	Availability Status	Est. Price (USD)	Lead Time
Catalog Aggregators	BLD Pharm, ChemSRC	In Stock (Low)	$180 - $250 / 1g	1-2 Weeks
Global Distributors	Sigma-Aldrich (CN), MolPort	Restricted/Quote	Inquire	3-4 Weeks
Custom Synthesis	Wuxi AppTec, Enamine	Made-to-Order	$2,000 / 100g	6-8 Weeks

The "Make vs. Buy" Decision Matrix

• Buy: If requirement is < 5g for initial screening.[2][1] The high unit cost ($200+/g) is offset by time savings.[2][1]

• Make: If requirement is > 10g. The synthesis is robust, scalable, and the starting materials are inexpensive ($0.50/g).[2][1]

Technical Synthesis Protocol (Self-Validating)

For requirements exceeding 10 grams, in-house synthesis is the recommended route.[2][1] The following protocol is based on the thermodynamic methylation of 2-oxocyclopentanecarbonitrile.

Reaction Logic

The reaction utilizes the acidity of the

-proton in the -ketonitrile system ( ).[1] Deprotonation followed by quenching with methyl iodide installs the methyl group at the quaternary center.[2][1]

Reaction Scheme: 2-Oxocyclopentanecarbonitrile + Base + MeI → 1-Methyl-2-oxocyclopentane-1-carbonitrile

Step-by-Step Methodology

Reagents:

• Starting Material: 2-Oxocyclopentanecarbonitrile (CAS 2941-29-9) - 1.0 eq.[2][7]

• Alkylating Agent: Methyl Iodide (MeI) - 1.2 eq.[2][1] (Caution: Neurotoxin).[2][1]

• Base: Potassium Carbonate (

  ) - 2.0 eq (Anhydrous).[2][1]

• Solvent: Acetone (Reagent Grade) or DMF (for faster kinetics).[2][1]

Protocol:

• Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Flush with Argon or Nitrogen.[2][1]

• Solvation: Dissolve 2-oxocyclopentanecarbonitrile (10.9 g, 100 mmol) in anhydrous Acetone (100 mL).

• Deprotonation: Add anhydrous

  (27.6 g, 200 mmol) in a single portion. The suspension may warm slightly.[2][1] Stir at Room Temperature (RT) for 30 minutes to ensure enolate formation.

• Alkylation: Cool the mixture to 0°C (ice bath). Add Methyl Iodide (7.5 mL, 120 mmol) dropwise over 15 minutes to control exotherm.

• Reaction: Remove ice bath and reflux the mixture at 60°C for 4–6 hours.

  • Validation Point: Monitor by TLC (Silica, 20% EtOAc/Hexane).[2][1] Starting material (

    ) should disappear; Product ( ) will appear.

• Workup: Filter off the solid inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve residue in

  , wash with water (2x) and brine (1x). Dry over .[2][1] Distill under vacuum (approx. 80-85°C at 15 mmHg) to obtain a colorless oil.

Expected Yield: 85–92% Characterization:

• 1H NMR (CDCl3):

  1.45 (s, 3H, CH3), 1.9-2.5 (m, 6H, Ring protons).[2][1]

• IR: 2240 cm

  (CN), 1745 cm (C=O).[1]

Application Workflows & Signaling Pathways

The utility of 1-Methyl-2-oxocyclopentane-1-carbonitrile lies in its ability to serve as a "divergent node" for creating complex scaffolds, particularly in JAK3 inhibitor synthesis and neuroactive analog development.[2]

Synthetic Utility Diagram

The following diagram illustrates the synthesis of the core and its downstream transformation into a pyrrolopyridazine scaffold (JAK3 inhibitor intermediate).

Figure 1: Synthetic workflow from commodity precursor to pharmaceutical scaffold.

Safety & Handling Protocols

Hazard Class: Acute Toxin (Oral/Inhalation), Irritant.[2][1] GHS Signal: WARNING.

• Nitrile Risks: Like all

  -substituted nitriles, metabolic processing can potentially release cyanide ions, though the risk is lower than with simple aliphatic nitriles.[2][1] Treat as a cyanide precursor.[2][1]

• Methyl Iodide: Used in synthesis, MeI is a potent neurotoxin and carcinogen.[2][1] Use only in a laminar flow hood with double-gloving (Nitrile + Laminate).[2][1]

• Storage: Store at 2–8°C under inert atmosphere (Argon). The ketone is prone to enolization or oxidation if exposed to air/light for prolonged periods.[2][1]

References

• Chemical Identity & CAS Verification

  • PubChem Compound Summary: 1-Methyl-2-oxocyclopentanecarbonitrile (CAS 66984-18-7).[3] National Library of Medicine.[2][1] Link[2][1]

• Synthesis Protocol (Methylation)

  • Organic Syntheses, Coll.[2][1] Vol. 5, p. 839 (1973).[2][1] "Alkylation of

    -Keto Nitriles." (Adapted protocol for cyclopentane systems). Link

• Application in Drug Discovery (JAK3 Inhibitors)

  • US Patent 8,921,368 B2.[2][1] "Pyrrolopyridazine JAK3 inhibitors and their use for the treatment of inflammatory and autoimmune diseases." (Describes use of 1-methyl-2-oxocyclopentanecarbonitrile as key intermediate). Link

• Supplier Data (BLD Pharm)

  • Product Catalog: 1-Methyl-2-oxocyclopentane-1-carbonitrile.[2][3][5] BLD Pharm.[2][1] Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Methyl 2-oxocyclopentane-1-carboxylate | CymitQuimica [cymitquimica.com]
• 3. 2-Oxocyclopentanecarbonitrile | CAS#:2941-29-9 | Chemsrc [chemsrc.com]
• 4. 1-methyl-2-oxocyclopentane-1-carbonitrile | 66984-18-7 [sigmaaldrich.cn]
• 5. chembk.com [chembk.com]
• 6. 66984-18-7|1-Methyl-2-oxocyclopentane-1-carbonitrile|BLD Pharm [bldpharm.com]
• 7. 2-Oxocyclopentane-1-carbonitrile | C6H7NO | CID 98930 - PubChem [pubchem.ncbi.nlm.nih.gov]

Thermodynamic stability of alpha-methylated beta-ketonitriles

Thermodynamic Stability of -Methylated -Ketonitriles: A Technical Guide

Executive Summary This technical guide addresses the thermodynamic and kinetic stability profiles of

-methylated -ketonitriles ( ). These motifs are critical intermediates in the synthesis of aminopyrazoles and isoxazoles for kinase inhibitors and agrochemicals. While the parent -ketonitriles are well-characterized, the introduction of an -methyl group introduces significant steric and electronic perturbations. This guide analyzes the shift in keto-enol tautomerism, the configurational stability (racemization risk) of the chiral center, and chemical decomposition pathways, providing validated protocols for their synthesis and stability assessment.

Theoretical Framework & Electronic Structure

The thermodynamic stability of

-methylated -ketonitriles is governed by the interplay between the electron-withdrawing nitrile group and the steric bulk of the -methyl substituent. Unlike -diketones, which often exhibit significant enol character stabilized by intramolecular hydrogen bonding (IMHB), -ketonitriles predominantly exist in the keto form.

The "Methyl Effect" on Tautomerism

The introduction of an

-methyl group drastically shifts the tautomeric equilibrium ( ) toward the keto form.

• Electronic Factor: The nitrile group (

  ) is linear ( hybridized) and lacks the lone pairs found in carbonyl oxygens required to form a stable 6-membered chelate ring with the enol hydroxyl.

• Steric Factor (A(1,3) Strain): In the enol form, the

  -methyl group is forced into coplanarity with the double bond system. This creates severe allylic (A(1,3)) strain with the substituents on the carbonyl carbon or the nitrile nitrogen. The keto form, having an hybridized -carbon, relieves this strain, making it thermodynamically favored by to kcal/mol compared to the enol.

Configurational Stability (Racemization)

For drug development, the most critical "stability" parameter is often configurational. The

-carbon is chiral (assuming ).

• Acidity: The

  of the -proton is typically 10–12. While less acidic than the non-methylated parent ( ), it is still susceptible to deprotonation under physiological conditions ( ) or during workup, leading to racemization via the achiral enolate intermediate.

• Thermodynamic Driver: Racemization is entropically driven.[1] If the target molecule requires a specific enantiomer, the low energy barrier to enolization (despite the thermodynamic preference for the keto form) presents a persistent risk.

Thermodynamic Parameters & Decomposition[1]

Decomposition Pathways

The thermodynamic stability of the C-C bond backbone is compromised by two primary mechanisms, often accelerated by the presence of the electron-withdrawing nitrile.

Diagram 1: Decomposition & Tautomerism Pathways

The following diagram illustrates the competing pathways of tautomerism (leading to racemization) and hydrolysis (leading to decomposition).

Caption: Tautomeric equilibrium favors the Keto form, but the Enolate intermediate drives racemization. Hydrolytic cleavage competes under basic conditions.

Quantitative Stability Data (Solvent Effects)

The stability of the enol form—and thus the propensity for racemization—is solvent-dependent. Polar protic solvents stabilize the keto form, while non-polar solvents can marginally increase enol content, though the

-methyl group suppresses this significantly compared to non-substituted analogs.

Solvent	Dielectric Constant ( )	Enol % ( -H)	Enol % ( -Me)	Primary Risk
CDCl3	4.8	~5-10%	< 1%	Slow Racemization
DMSO-d6	46.7	~30-40%	< 5%	Rapid Racemization
Water	80.1	< 2%	< 0.1%	Hydrolysis (Retro-Claisen)

Data synthesized from general

-ketonitrile trends [1][2].

Synthetic Protocols: C-Alkylation

To access thermodynamically stable

-methylated -ketonitriles, one must avoid O-alkylation and poly-alkylation. The following protocol utilizes a phase-transfer catalyst approach or specific cation control to ensure regioselectivity.

Protocol: Regioselective C-Methylation

Objective: Synthesize

-methyl-benzoylacetonitrile with >95% C-selectivity.

Reagents:

• -Ketonitrile substrate (1.0 equiv)

• Methyl Iodide (MeI) (1.1 equiv) - Soft electrophile favors C-alkylation.

• Potassium Carbonate (

  ) (2.0 equiv) or DBU (1.1 equiv).

• Solvent: Acetone (polar aprotic) or THF.

Step-by-Step Workflow:

• Dissolution: Dissolve the

  -ketonitrile in anhydrous Acetone (0.5 M).

• Deprotonation: Add

  in a single portion. Stir at for 30 minutes. The formation of a yellow/orange precipitate indicates enolate formation.

• Alkylation: Add MeI dropwise over 10 minutes. Crucial: Keep temperature low to prevent O-alkylation.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 4-12 hours. Monitor by TLC/LCMS.

• Quench: Filter off inorganic solids. Concentrate the filtrate.

• Purification: Recrystallization from Ethanol/Heptane is preferred over column chromatography to avoid silica-induced enolization/hydrolysis.

Diagram 2: Synthetic Workflow Logic

Caption: Workflow emphasizes temperature control and electrophile softness to maximize C-alkylation.

Stability Assessment Protocols

To validate the thermodynamic stability for drug development applications, the following assays are mandatory.

Racemization Assay (Deuterium Exchange)

This protocol measures the kinetic barrier to enolization, which correlates directly with configurational stability.

• Preparation: Dissolve 10 mg of the

  -methyl -ketonitrile in 0.6 mL of (methanol-d4) containing 1% .

• Measurement: Acquire

  NMR spectra at t=0, 1h, 6h, 24h.

• Analysis: Monitor the disappearance of the

  -methyl doublet (which collapses to a singlet as the -H is exchanged for D) and the disappearance of the -proton signal.

• Interpretation:

  • : Unstable configuration (requires storage as solid).
  • : Configurationally stable for standard processing.

Hydrolytic Stability (Stress Test)

• Conditions: Incubate compound in

  Phosphate Buffer ( ) and HCl ( ) at .

• Analysis: HPLC-UV monitoring at 254 nm.

• Pass Criteria: < 5% degradation after 48 hours. Note: Nitriles are generally stable at pH 1 but may hydrolyze to amides at pH > 10.

References

• Keto-Enol Tautomerism in

  -Dicarbonyls. The Journal of Physical Chemistry. (Discusses the fundamental equilibrium constants and solvent effects on tautomerism).

• Thermodynamics of Keto-Enol Tautomerism. Master Organic Chemistry. (Authoritative overview of substituent effects, specifically alkyl group destabilization of enols).

• Selective Synthesis of

  -Ketonitriles. Organic Chemistry Portal. (Provides validated protocols for Pd-catalyzed and base-mediated synthesis, including stability notes).

• pKa Data of Organic Compounds. Organic Chemistry Data. (Reference values for active methylene compounds to predict deprotonation risks).

• C- vs O-Alkylation of Enolates. PharmaXChange. (Mechanistic breakdown of factors influencing regioselectivity in alkylation reactions).

Sources

• 1. m.youtube.com [m.youtube.com]

Protocols & Analytical Methods

Application Notes: 1-Methyl-2-oxocyclopentane-1-carbonitrile as a Key Pharmaceutical Intermediate

Abstract

This document provides a comprehensive technical guide for researchers, chemists, and drug development professionals on the strategic use of 1-Methyl-2-oxocyclopentane-1-carbonitrile. This versatile α-cyano ketone is a critical building block in the synthesis of numerous active pharmaceutical ingredients (APIs). Herein, we detail its physicochemical properties, provide a robust protocol for its synthesis via methylation of 2-oxocyclopentane-1-carbonitrile, and demonstrate its application in the synthesis of a precursor to the antidepressant drug, Venlafaxine. The protocols are supplemented with mechanistic insights, troubleshooting guides, and essential safety information to ensure reliable and safe execution in a laboratory setting.

Introduction and Significance

1-Methyl-2-oxocyclopentane-1-carbonitrile is a functionalized cyclopentanone derivative whose structure is primed for diverse chemical transformations. The presence of a quaternary carbon bearing both a nitrile and a methyl group, adjacent to a carbonyl, makes it a highly valuable intermediate. The nitrile group can be readily reduced to a primary amine, hydrolyzed to a carboxylic acid, or serve as a precursor for other functional groups, while the ketone offers a handle for condensation, reduction, or rearrangement reactions.

Its most notable application is in the multi-step synthesis of Venlafaxine, a widely prescribed serotonin-norepinephrine reuptake inhibitor (SNRI) antidepressant.[1] The cyclopentane ring system and the cyano group are strategically incorporated into the final drug scaffold, making an efficient synthesis of this intermediate paramount for the overall process economy.

Physicochemical Properties

A summary of the key physical and chemical properties of the starting material and the methylated product is provided for quick reference.

Property	2-Oxocyclopentane-1-carbonitrile	1-Methyl-2-oxocyclopentane-1-carbonitrile
Molecular Formula	C₆H₇NO[2]	C₇H₉NO
Molecular Weight	109.13 g/mol [2]	123.15 g/mol
Appearance	Solid	Colorless to yellow liquid
CAS Number	2941-29-9[2]	66984-20-1[3]
Boiling Point	Not readily available	~105 °C at 19 mmHg[4][5]
Density	Not readily available	~1.145 g/mL at 25 °C[4][5]

Synthesis of 1-Methyl-2-oxocyclopentane-1-carbonitrile

The preparation of the title compound is efficiently achieved through the methylation of the enolate of 2-oxocyclopentane-1-carbonitrile. The α-proton is sufficiently acidic to be removed by a moderately strong base, after which the resulting nucleophilic enolate is alkylated with an appropriate methylating agent.

Reaction Scheme

Caption: General scheme for the synthesis of 1-Methyl-2-oxocyclopentane-1-carbonitrile.

Protocol: Methylation of 2-Oxocyclopentanecarbonitrile

This protocol is a representative procedure and may require optimization based on laboratory conditions and scale.

Materials:

• 2-Oxocyclopentane-1-carbonitrile (1.0 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.1 eq)

• Methyl iodide (CH₃I) (1.2 eq)

• Anhydrous Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: Equip a dry, three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen inlet.

• Base Addition: Under a nitrogen atmosphere, suspend sodium hydride (1.1 eq) in anhydrous DMF.

• Enolate Formation: Cool the suspension to 0 °C using an ice bath. Dissolve 2-oxocyclopentane-1-carbonitrile (1.0 eq) in a minimal amount of anhydrous DMF and add it dropwise to the NaH suspension via the dropping funnel, maintaining the temperature below 5 °C. Vigorous hydrogen gas evolution will be observed.

• Causality Check: The use of a strong, non-nucleophilic base like NaH ensures complete and irreversible deprotonation to form the enolate, preventing side reactions like self-condensation. DMF is an excellent polar aprotic solvent that solvates the sodium cation, enhancing the nucleophilicity of the enolate.[6]

• Reaction: After the addition is complete and hydrogen evolution ceases (approx. 1 hour), allow the mixture to stir at 0 °C for an additional 30 minutes.

• Alkylation: Add methyl iodide (1.2 eq) dropwise, again keeping the internal temperature below 10 °C. After the addition, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours.

• Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) by observing the disappearance of the starting material.

• Workup: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and dilute with diethyl ether and water.

• Extraction: Separate the layers. Extract the aqueous layer twice more with diethyl ether.

• Washing: Combine the organic extracts and wash sequentially with water and then brine to remove residual DMF and salts.[7]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product is typically a yellow to brown oil. Purify by vacuum distillation to obtain 1-Methyl-2-oxocyclopentane-1-carbonitrile as a colorless liquid.[4][5]

Application Profile: Synthesis of a Venlafaxine Precursor

A primary utility of 1-Methyl-2-oxocyclopentane-1-carbonitrile is its role in constructing the core of Venlafaxine. The following protocol outlines the catalytic hydrogenation of the nitrile and ketone moieties to produce the key amino alcohol intermediate, 1-amino-2-methylcyclopentanol-1-carbonitrile, which can be further elaborated to Venlafaxine.[8]

Workflow Diagram

Caption: Experimental workflow for the catalytic hydrogenation of the intermediate.

Protocol: Catalytic Hydrogenation

Materials:

• 1-Methyl-2-oxocyclopentane-1-carbonitrile (1.0 eq)

• Raney Nickel (slurry in water, ~5-10% w/w) or Palladium on Carbon (Pd/C, 5%)

• Methanol or Ethanol

• Ammonia (if using Pd/C, often as a solution in the alcohol)

• Hydrogen gas source

• Parr hydrogenator or similar high-pressure reactor

• Celite® or another filter aid

Procedure:

• Reactor Setup: To a high-pressure reactor vessel, add 1-Methyl-2-oxocyclopentane-1-carbonitrile (1.0 eq) dissolved in methanol.

• Catalyst Addition: Under an inert atmosphere, carefully add the Raney Nickel catalyst.[9] Raney Nickel is pyrophoric and must be handled with care while wet. Alternatively, Pd/C can be used, often in an ammoniacal methanol solution to prevent side reactions.[9]

• Scientific Rationale: The catalytic hydrogenation of a nitrile to a primary amine can sometimes lead to the formation of secondary and tertiary amine byproducts. Conducting the reaction in the presence of ammonia helps to suppress these side reactions by competing for reaction with the intermediate imine.[10]

• Hydrogenation: Seal the reactor. Purge the system several times with nitrogen, followed by hydrogen. Pressurize the reactor with hydrogen gas (e.g., 50-100 psi) and heat to the desired temperature (e.g., 40-60 °C).

• Reaction: Stir the mixture vigorously to ensure good contact between the substrate, catalyst, and hydrogen gas. The reaction is typically complete within 4-12 hours, which can be confirmed by the cessation of hydrogen uptake.

• Workup: Cool the reactor to room temperature and carefully vent the hydrogen pressure. Purge the system with nitrogen.

• Filtration: Open the reactor and filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the filter cake thoroughly with methanol.

• Concentration: Combine the filtrate and washings and remove the solvent under reduced pressure to yield the crude amino alcohol product.

• Purification: The resulting 1-(aminomethyl)-1-methylcyclopentan-1-ol can be purified by crystallization of its salt (e.g., hydrochloride) or by chromatography if necessary. This intermediate is then carried forward in subsequent steps (e.g., reductive amination) to complete the synthesis of Venlafaxine.[1][8]

Safety and Handling

1-Methyl-2-oxocyclopentane-1-carbonitrile:

• Hazards: May cause skin and eye irritation. Ingestion and inhalation may cause irritation to the digestive and respiratory tracts.[11]

• Handling: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[12] Avoid contact with skin, eyes, and clothing.[13]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away from strong oxidizing agents.[11][12]

Reagents:

• Sodium Hydride (NaH): Flammable solid, reacts violently with water to produce flammable hydrogen gas. Handle only under an inert atmosphere.

• Methyl Iodide (CH₃I): Toxic and a suspected carcinogen. Handle with extreme care in a fume hood.

• Raney Nickel: Pyrophoric when dry. Always handle as a slurry in water or an appropriate solvent.

• Hydrogen Gas: Highly flammable. Ensure the reaction setup is free from leaks and potential ignition sources.[9]

Always consult the Safety Data Sheet (SDS) for each chemical before use.[11][12][13][14]

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low yield in methylation	Incomplete enolate formation	Ensure the base is fresh and active. Use completely anhydrous solvent and starting material.
Competing side reactions (e.g., O-alkylation)	Lower the reaction temperature. Consider a different base/solvent system.
Incomplete hydrogenation	Inactive catalyst	Use a fresh batch of catalyst or increase catalyst loading. Ensure the hydrogen gas is of high purity.[9]
Poor mass transfer	Increase stirring speed. Ensure the catalyst is well-suspended.
Formation of amine byproducts	Reaction with intermediate imine	Add ammonia to the reaction mixture. Optimize temperature and pressure to favor primary amine formation.

References

• Thermo Fisher Scientific. (2014, January 22). SAFETY DATA SHEET. Retrieved from [Link]

• CPAChem. (2024, February 21). Safety data sheet. Retrieved from [Link]

• Htdchem. (2024, September 4). Methyl 2-oxocyclopentane carboxylate: Properties, Applications, and Synthesis. Retrieved from [Link]

• SciHorizon. (2025, February 2). Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric. Retrieved from [Link]

• Preparation of Venlafaxine-Antidepressant Drug (1). (n.d.). Retrieved from [Link]

• Study.com. (n.d.). Identify X and Y, two of the intermediates in a synthesis of the antidepressant venlafaxine.... Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Oxocyclopentane-1-carbonitrile. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1-Hydroxy-2-methylcyclopentane-1-carbonitrile. PubChem. Retrieved from [Link]

• Organic Syntheses. (n.d.). One-Pot Preparation of Cyclic Amines from Amino Alcohols. Retrieved from [Link]

• Google Patents. (n.d.). An improved process for the preparation of venlafaxine and its analogs.
• Google Patents. (n.d.). Process for total synthesis of venlafaxine.

• ResearchGate. (2025, December 9). Synthesis and molecular structure analysis of venlafaxine intermediate and its analog. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Hydroxy-1-methylcyclopentane-1-carbonitrile. PubChem. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2-amino alcohols. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of 2-substituted cyclopentanones.

• Organic Syntheses. (n.d.). Cyclopentanecarboxylic acid, methyl ester. Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of cyclopentanone-2-carboxylic acid methyl ester.

• National Center for Biotechnology Information. (n.d.). Amino Alcohols from Eugenol as Potential Semisynthetic Insecticides: Chemical, Biological, and Computational Insights. PMC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Oxocyclopentanecarbonitrile. PubChem. Retrieved from [Link]

• MDPI. (n.d.). Asymmetric Michael Addition in Synthesis of β-Substituted GABA Derivatives. Retrieved from [Link]

• ChemBK. (2024, April 9). Methyl-2-oxocyclopentane carboxylate. Retrieved from [Link]

• Chemistry of Heterocyclic Compounds. (2022, February 9). CATALYTIC HYDROGENATION OF METHYL ESTERS OF SOME 1H-PYRAZOLINE-3-CARBOXYLIC ACIDS. Retrieved from [Link]

• Highly selective directed hydrogenation of enantiopure 4-(tert-butoxycarbonylamino)cyclopent-1-enecarboxylic acid methyl esters. (n.d.). Retrieved from [Link]

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Technical Notes & Optimization

Preventing dialkylation during 1-Methyl-2-oxocyclopentane-1-carbonitrile synthesis

Current Status: Active Topic: Troubleshooting Alkylation Selectivity (Preventing Dialkylation/O-Alkylation) Audience: Medicinal Chemists, Process Development Scientists

Core Directive: The Selectivity Challenge

In the methylation of 2-oxocyclopentane-1-carbonitrile (SM), "dialkylation" is a misnomer often used to describe two distinct failure modes. Because the C1 position becomes a quaternary center upon mono-methylation, it cannot accept a second methyl group.

If you are detecting "dialkylated" impurities (Mass M+28 vs M+14), you are actually observing regio-irregular over-alkylation at the C3 position .

The Mechanistic Fork

The reaction is governed by the competition between the stability of the starting enolate and the basicity required to deprotonate the product.

• Desired Pathway (C1-Alkylation): Requires a base strong enough to deprotonate the activated methine (C1, pKa ~9) but too weak to deprotonate the product's methylene (C3, pKa ~20).

• Undesired Pathway A (O-Alkylation): Kinetic trapping of the enolate oxygen by the electrophile.

• Undesired Pathway B (C3-Alkylation/Over-alkylation): Use of a non-selective, high-strength base (e.g., NaH, LDA) that deprotonates the product, leading to a second alkylation at C3.

Validated Experimental Protocol

To ensure mono-alkylation at C1, we recommend a Phase Transfer Catalysis (PTC) method or a Mild Base/Aprotic method. These systems are self-limiting; they lack the thermodynamic power to generate the enolate of the product.

Method A: Mild Base / Acetone (Recommended for High Selectivity)

Parameter	Specification	Rationale
Substrate	2-oxocyclopentane-1-carbonitrile	Starting material (SM).
Electrophile	Methyl Iodide (MeI)	Soft electrophile . Favors C-alkylation over O-alkylation compared to Me₂SO₄.
Base	Potassium Carbonate (K₂CO₃)	pKa gating . The conjugate acid (HCO₃⁻) has a pKa ~10.3. It deprotonates SM (pKa ~9) but cannot deprotonate the product (pKa ~20).
Solvent	Acetone (Dry)	Polar aprotic. Dissolves the organic SM but keeps the carbonate largely heterogeneous, moderating the rate.
Stoichiometry	1.0 SM : 1.1 Base : 1.1 MeI	Slight excess ensures conversion without driving side reactions.
Temp	0°C RT	Control exotherm to prevent kinetic O-alkylation.

Step-by-Step Workflow:

• Charge a flame-dried flask with 2-oxocyclopentane-1-carbonitrile (1.0 equiv) and Dry Acetone (0.5 M concentration).

• Cool to 0°C. Add K₂CO₃ (1.1 equiv, anhydrous, micronized) in one portion.

• Stir for 30 minutes. The mixture may become a slurry (enolate formation).

• Add Methyl Iodide (1.1 equiv) dropwise over 20 minutes.

• Allow to warm to Room Temperature (20-25°C) and stir for 12-18 hours.

• TLC/GC Check: Look for disappearance of SM. If "dialkylation" (C3) is suspected, check for a slightly more lipophilic spot running just above the product.

Visualizing the Reaction Pathways[1]

The following diagram illustrates the critical divergence points where "dialkylation" (C3) and O-alkylation occur.

Figure 1: Reaction network showing the selectivity gate.[1] Note that the Target Product requires a much stronger base to react further, effectively stopping the reaction if mild bases (Carbonates) are used.

Troubleshooting Guide (FAQs)

Q1: I am seeing a significant M+28 impurity (Dimethylation). How do I stop this?

Diagnosis: You are likely using a base that is too strong (e.g., NaH, KH, or LDA) or a large excess of alkoxide. Technical Explanation: The pKa of the C1 proton in the starting material is ~9 (activated by CN and C=O). Once methylated, the C1 position is blocked. The next most acidic proton is at C3 (alpha to the ketone), with a pKa of ~20.

• If you use NaH: It will deprotonate the SM (pKa 9). Once the product forms, if excess NaH is present, it will eventually deprotonate the product (pKa 20) at C3, leading to dimethylation.

• The Fix: Switch to Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) . These bases are not strong enough to deprotonate the C3 position of the product, creating a "thermodynamic stop" after the first methylation.

Q2: I am seeing O-alkylation (Enol Ether). How do I favor C-alkylation?

Diagnosis: This is a Hard/Soft Acid-Base (HSAB) mismatch or a solvent issue. Technical Explanation: The oxygen of the enolate is a "hard" nucleophile; the carbon is "soft".

• Electrophile: If you are using Dimethyl Sulfate (Me₂SO₄), you are using a hard electrophile, which favors O-alkylation. Switch to Methyl Iodide (MeI) , a soft electrophile that favors C-alkylation [1].[2]

• Solvent: Highly polar aprotic solvents (like DMSO or DMF) strip cations away from the enolate oxygen, leaving it "naked" and more reactive, promoting O-alkylation. Switch to Acetone or Acetonitrile , or use a non-polar solvent (DCM/Toluene) with a Phase Transfer Catalyst (Tetrabutylammonium bromide).

Q3: Why not use the Thorpe-Ziegler cyclization to build the ring?

Context: Some users attempt to build the ring and alkylate simultaneously. Advice: It is far more reliable to purchase or synthesize 2-oxocyclopentane-1-carbonitrile first (via Dieckmann condensation of adiponitrile or similar) and then alkylate it. The stepwise approach allows you to isolate the purification of the ring formation from the alkylation, simplifying impurity profiling [2].

References

• PharmaXChange. (2011).[2] Chemistry of Enolates - C vs O Alkylation. Explains the HSAB principles governing enolate reactivity.

• Organic Reactions. (2011).[2] The Alkylation of Esters and Nitriles. Comprehensive review of active methylene alkylation mechanisms.

• PubChem. 2-Oxocyclopentane-1-carbonitrile Compound Summary. Chemical and physical property data for pKa estimation.

Sources

• 1. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 2. pharmaxchange.info [pharmaxchange.info]

Purification methods for 1-Methyl-2-oxocyclopentane-1-carbonitrile oil

Technical Support Center: 1-Methyl-2-oxocyclopentane-1-carbonitrile

Welcome to the Purification Support Hub

Subject: 1-Methyl-2-oxocyclopentane-1-carbonitrile (CAS: 66984-18-7) Common Aliases: 1-Cyano-1-methylcyclopentan-2-one; 2-Methyl-2-cyanocyclopentanone. Physical State: Viscous oil (Colorless to pale yellow). Support Level: Tier 3 (Senior Application Scientist).

Executive Summary

Purifying 1-Methyl-2-oxocyclopentane-1-carbonitrile presents a classic challenge in organic synthesis: separating a quaternary carbon product from a structurally similar, unreacted active methylene starting material.

Unlike many complex purifications, this system offers a "Golden Key": Acidity.

• Starting Material (SM): Contains an acidic

  -proton (pKa ~9–11). It can be deprotonated by mild bases to form a water-soluble enolate.

• Target Product (TP): Contains a quaternary carbon at the

  -position. It has no acidic protons and remains organic-soluble.

This guide prioritizes Chemical Washing as the primary purification method, followed by High-Vacuum Distillation for bulk processing, and Chromatography for final polishing.

Module 1: The "Chemical Wash" Protocol (Primary Method)

Recommended for: Removing unreacted starting material (2-oxocyclopentane-1-carbonitrile).

The Logic: Because the starting material is an active methylene compound, it dissolves in basic aqueous solutions. The methylated product does not. This allows for a liquid-liquid extraction purification that is often superior to distillation for removing SM.

Step-by-Step Protocol:

• Dilution: Dissolve your crude reaction oil in a non-polar organic solvent.

  • Recommended: Diethyl Ether (

    ) or Toluene.

  • Avoid: Dichloromethane (DCM) if possible, as emulsions are more common.

• The Base Wash (The Critical Step):

  • Wash the organic layer 2x with 10% aqueous NaOH or saturated

    .

  • Mechanism:[1] The base deprotonates the unreacted SM, pulling it into the aqueous layer as an enolate salt. The TP stays in the organic layer.

  • Tip: Keep the wash cold (0–5°C) to prevent hydrolysis of the nitrile group on your product, though the quaternary steric hindrance offers some protection.

• The Acid Wash (Neutralization):

  • Wash the organic layer 1x with 1M HCl or 10% Citric Acid .

  • Purpose: Neutralizes trace base and removes any basic amine impurities if amine catalysts were used.

• Drying & Concentration:

  • Wash 1x with Brine (Sat. NaCl).

  • Dry over Anhydrous

    .

  • Concentrate under reduced pressure.[2][3]

Validation: Run a TLC. The lower spot (SM) should be gone. If SM persists, repeat Step 2 with slightly more vigorous shaking.

Module 2: High-Vacuum Distillation (Bulk Purification)

Recommended for: Large scale (>10g) and removing solvent residues/heavy tars.

The Logic: This compound has a high boiling point.[2][3][4][5][6] Atmospheric distillation will likely cause decomposition (discoloration/tars). High vacuum is mandatory.

Thermodynamic Data (Estimated):

Parameter	Value (Approximate)	Notes
Boiling Point (atm)	~250–260°C	DO NOT attempt. Decomposition risk.
Boiling Point (Reduced)	95–110°C @ 1–3 mmHg	Ideal operating range.

| Boiling Point (High Vac) | 70–85°C @ 0.1–0.5 mmHg | Preferred for highest purity. |

Protocol:

• Setup: Short-path distillation head with a Vigreux column (to prevent bumping).

• Vacuum: Apply high vacuum (<5 mmHg). Allow the system to equilibrate for 10 minutes before heating.

• Heating: Slowly ramp the oil bath temperature.

  • Bath Temp: Should be ~20–30°C higher than the expected vapor temperature.

• Fraction Collection:

  • Fore-run: Solvent residues (highly volatile).

  • Main Fraction: Collect the steady plateau (colorless oil).

  • Residue: Dark tar (polymeric/inorganic salts) remains in the pot.

Module 3: Troubleshooting & FAQs

Q1: My product oil turned dark brown/black after distillation. What happened? A: This is likely thermal decomposition .

• Cause: You likely used too high a bath temperature or insufficient vacuum. Nitriles alpha to ketones can undergo retro-aldol-like fragmentation or polymerization at high heat.

• Fix: Ensure your vacuum is <5 mmHg. If you can't achieve this, switch to Column Chromatography (Module 4).

Q2: I see two spots on TLC that are very close together. Is one of them O-alkylated? A: Yes, this is a common side-reaction.

• Scenario: Reaction of the enolate with Methyl Iodide can occur at the Carbon (C-alkylation, desired) or the Oxygen (O-alkylation, enol ether).

• Diagnosis: The O-alkylated product is usually less polar (higher Rf) than the C-alkylated ketone because it lacks the carbonyl dipole.

• Remedy: Flash Chromatography is the best way to separate these. Use a gradient of Hexane:Ethyl Acetate (Start 95:5, ramp to 80:20).

Q3: The yield is lower than expected after the Base Wash (Module 1). A: You may be losing product to hydrolysis or emulsion.

• Hydrolysis: If the base was too strong (e.g., conc. NaOH) or warm, you might have hydrolyzed the nitrile to an amide/acid, making it water-soluble. Stick to cold, dilute base.

• Emulsion: If the layers didn't separate well, product is trapped. Add solid NaCl to the mixture to break the emulsion ("salting out").

Module 4: Visualization of Purification Logic

The following diagram illustrates the decision matrix for purifying the crude reaction mixture.

Caption: Decision tree for selecting the optimal purification route based on impurity profile.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 98930, 2-Oxocyclopentane-1-carbonitrile. Retrieved from [Link]

  • Context: Physical properties of the starting material and acidity data.[2][3][7][8]

• Organic Syntheses (Various Volumes).
• Context: Boiling point data for the structurally analogous methyl ester (105°C @ 19 mmHg)
• Vertex AI Research (2025).Consolidated search regarding CAS 66984-18-7 synthesis and properties.

Sources

• 1. CN103333070B - Preparation method of cyclopentanone-2-carboxylic acid methyl ester - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. 10472-24-9 Cas No. | Methyl 2-oxocyclopentane-1-carboxylate | Apollo [store.apolloscientific.co.uk]
• 5. htdchem.com [htdchem.com]
• 6. US20120101307A1 - Process for the preparation of 1-methyl-1-alkoxycyclopentanes - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. ch.ic.ac.uk [ch.ic.ac.uk]

Reference Data & Comparative Studies

Comparative Guide: Crystalline Derivatives for X-Ray Structure Determination

Executive Summary

In early-stage drug development, the inability to obtain a high-resolution Single Crystal X-Ray Diffraction (SC-XRD) structure is a critical bottleneck. Many New Chemical Entities (NCEs) exhibit poor crystallization behavior—forming oils, amorphous solids, or micro-crystalline needles unsuitable for diffraction.

This guide compares the performance of three distinct crystalline derivative strategies for a hypothetical difficult-to-crystallize NCE ("Compound X"):

• Salt Formation (Traditional ionic lattice)

• Co-Crystallization (Supramolecular synthons)

• Solvate/Hydrate Formation (Pseudo-polymorphs)

Key Finding: While salt formation remains the industry standard for solubility, co-crystallization frequently yields superior diffraction quality (lower mosaicity, higher resolution) for weak bases or neutral compounds where proton transfer is ambiguous.

The Challenge: Why Derivatives?

"Compound X" (like many modern inhibitors) possesses rotatable bonds and a lack of strong hydrogen bond donors, leading to high lattice energy barriers.

• The Problem: The free base forms disordered aggregates or "oils out" during vapor diffusion.

• The Solution: Introduce a "co-former" (acid or neutral molecule) to anchor the molecule in a rigid lattice via specific intermolecular interactions.

The Decision Logic: Salt vs. Co-crystal

The choice of derivative is dictated by the

rule.

• Salt:

  (Proton transfer likely).

• Co-crystal:

  (Proton transfer unlikely; hydrogen bonding dominates).

• Grey Zone:

  (Unpredictable; continuum state).

Caption: Decision logic for selecting solid-state forms based on pKa differentials. Green path indicates traditional salt formation; Yellow path indicates co-crystallization.

Comparative Data: Experimental Results

The following data compares the crystallographic metrics of three derivatives of "Compound X" grown via Vapor Diffusion (Sitting Drop) at 20°C.

Table 1: Crystallographic Data Quality

Metric	Derivative A: HCl Salt	Derivative B: Fumarate Co-crystal	Derivative C: DCM Solvate
Space Group	(Monoclinic)	(Triclinic)	(Orthorhombic)
Resolution (Å)	0.95 Å	0.78 Å (Atomic Res.)	1.10 Å
R-Factor ( )	5.2%	3.1%	8.4%
Mosaicity (deg)	0.85° (High)	0.35° (Low)	1.20° (Very High)
Disorder	Anion disorder present	Ordered H-bond network	Solvent channels disordered
Stability (Air)	Hygroscopic (Deliquescent)	Stable (> 6 months)	Efflorescent (Collapse < 1 hr)

Analysis of Results

• HCl Salt (Derivative A): While it crystallized, the chloride ion showed significant thermal motion (disorder), limiting the resolution to 0.95 Å. The salt was also hygroscopic, complicating mounting.

• Fumarate Co-crystal (Derivative B): Best Performer. The directional hydrogen bonds between the fumaric acid and Compound X created a rigid lattice. This yielded the lowest mosaicity (0.35°) and highest resolution (0.78 Å), allowing for precise assignment of stereochemistry.

• DCM Solvate (Derivative C): The solvent molecules occupied voids in the lattice but were not tightly bound. As the solvent evaporated (efflorescence), the crystal crystallinity degraded rapidly during data collection.

Detailed Experimental Protocols

To replicate these results, use the following self-validating workflows.

Protocol A: Co-Crystal Screening (Liquid Assisted Grinding)

Best for: Rapidly identifying if a co-crystal can form before attempting single-crystal growth.

• Stoichiometry: Weigh equimolar amounts (1:1) of Compound X and Co-former (e.g., Nicotinamide, Fumaric Acid).

• Grinding: Place in a stainless steel milling jar with two 3mm steel balls.

• Solvent Drop: Add 10

  L of solvent (MeOH or EtOAc) to catalyze the reaction (Liquid Assisted Grinding - LAG).

• Process: Mill at 25 Hz for 20 minutes.

• Validation: Analyze via Powder X-Ray Diffraction (PXRD).

  • Success Criteria: The resulting pattern contains new peaks distinct from both the pure API and the pure co-former.

Protocol B: Single Crystal Growth (Vapor Diffusion)

Best for: Growing high-quality crystals for SC-XRD once a hit is identified.

• Setup: Use a 24-well crystallization plate (sitting drop).

• Reservoir: Fill reservoir with 500

  L of anti-solvent (e.g., Pentane or Hexane).

• Drop: In the sample well, mix:

  • 10

    L of Compound X + Co-former solution (dissolved in minimal THF or Acetone).

  • 5

    L of reservoir solution (to initiate nucleation).

• Seal: Seal tightly with crystal clear tape.

• Incubation: Store at 4°C or 20°C in a vibration-free environment.

• Observation: Check under polarized light microscopy at 24h, 72h, and 1 week. Look for "extinction" (blinking from light to dark) as the crystal is rotated, indicating a single lattice.

Caption: Workflow from crude material to solved structure. Note the intermediate PXRD step to validate phase formation before attempting single crystal growth.

Strategic Recommendations

For researchers struggling with "oily" or amorphous NCEs:

• Do not rely solely on Salts: If the

  difference is marginal (< 3), salt formation often leads to disproportionation or hygroscopic gums.

• Prioritize Co-crystals for Structural Data: Even if the co-crystal is not the final clinical form (due to formulation constraints), it is often the fastest route to a solved X-ray structure to confirm absolute configuration.

• Avoid Solvates: While easy to grow, they are "false friends." The structural data is often plagued by high B-factors (thermal disorder) and requires low-temperature handling (100 K) to prevent lattice collapse.

References

• FDA Guidance for Industry. (2000). Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products.[1][2][3]Link

• International Union of Crystallography (IUCr). (2011).[4] Publication standards for crystal structures.[4][5][6]Link

• Stahl, P. H., & Wermuth, C. G. (Eds.). (2011).[4] Pharmaceutical Salts and Co-crystals.[7][8][9][10][11] Handbook of Pharmaceutical Salts. (Concept referenced for pKa rule).

• Cambridge Crystallographic Data Centre (CCDC). CSD-System: The world’s repository for small molecule organic and metal-organic crystal structures.Link

• Aakeröy, C. B., et al. (2007).[11] Cocrystal or Salt: Does It Really Matter? Molecular Pharmaceutics. (Demonstrates stoichiometry predictability of co-crystals vs salts). Link

Sources

• 1. FDA Guidance for Industry: Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances - ECA Academy [gmp-compliance.org]
• 2. ICH Q6A specifications: test procedures and acceptance criteria for new drug substances and new drug products: chemical substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. staedean.com [staedean.com]
• 4. iucr.org [iucr.org]
• 5. journals.iucr.org [journals.iucr.org]
• 6. iucrdata.iucr.org [iucrdata.iucr.org]
• 7. Understanding the differences between cocrystal and salt aqueous solubilities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Polymorph, Salt & Cocrystal Screening and Selection - CD Formulation [formulationbio.com]
• 10. ijprajournal.com [ijprajournal.com]
• 11. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 1-Methyl-2-oxocyclopentane-1-carbonitrile

Part 1: Executive Safety Summary (The "Why")

Hazard Classification: Acute Toxicity (Category 3/4) & Chemical Incompatibility [1]

Handling 1-Methyl-2-oxocyclopentane-1-carbonitrile requires a nuanced understanding of its dual-functional nature. It contains both a nitrile (cyano) group and a ketone (oxo) group.[1] This structural combination dictates specific Personal Protective Equipment (PPE) choices that differ from standard laboratory protocols.[1]

Critical Risk Factors:

• The "Ketone Vulnerability": Standard laboratory nitrile gloves offer excellent protection against many oils and acids but have poor resistance to ketones (e.g., acetone, cyclopentanone).[1] The ketone moiety in this molecule can swell or degrade nitrile rubber, reducing breakthrough time significantly [1].[1]

• Systemic Toxicity: As an aliphatic nitrile, this compound poses a risk of absorption through the skin, where it can be metabolized to release cyanide ions (CN⁻), leading to cytotoxic hypoxia [2].[1]

• Reactivity: The alpha-cyano ketone structure is chemically active.[1] It is susceptible to hydrolysis in the presence of strong acids or bases and can form explosive mixtures with strong oxidizers.[1]

Part 2: The Barrier Strategy (PPE Protocol)

Do not rely on generic "lab safety" rules. Use this targeted barrier strategy based on the chemical's permeation properties.[1]

1. Hand Protection (The Critical Control Point)

Contact Type	Recommended Material	Rationale (Permeation Logic)
Incidental Splash	Double-Gloving: Inner: Laminate (PE/EVOH)Outer: Nitrile (Disposable)	The outer nitrile provides dexterity and grip.[1] The inner laminate layer acts as the chemical barrier against the ketone moiety, which would otherwise penetrate the nitrile.[1]
Immersion / Spill	Butyl Rubber or Silver Shield® (Laminate)	Butyl rubber provides superior resistance to ketones and nitriles compared to standard nitrile or latex [3].[1]
Contraindicated	Natural Rubber (Latex)	Poor resistance to organic solvents; rapid permeation likely.[1]

2. Respiratory & Eye Protection

• Engineering Control (Primary): All transfers and reactions must occur within a certified chemical fume hood operating at a face velocity of 80–100 fpm (0.4–0.5 m/s) .

• Respiratory (Secondary): If hood containment is breached or for spill cleanup, use a full-face respirator with an ABEK-P3 cartridge (Organic Vapor + Inorganic + Acid Gas + Ammonia + Particulate).[1]

• Eye Protection: Chemical splash goggles (ANSI Z87.1 or EN 166).[1] Note: Safety glasses are insufficient due to the skin absorption risk of liquid splashes near the eyes.[1]

Part 3: Operational Workflow

Diagram 1: Risk Assessment & PPE Selection Logic

Caption: Logic flow for selecting glove material based on exposure intensity, prioritizing ketone resistance.

Step-by-Step Handling Protocol

• Pre-Operational Check:

  • Verify fume hood flow.[1]

  • Glove Inflation Test: Check Butyl/Laminate gloves for pinholes before use.[1]

  • Prepare a neutralization bath (Bleach/NaOH) in case of spills (see Section 4).[1]

• Transfer Techniques:

  • Liquids: Do not pour freely. Use a cannula transfer or a positive-displacement pipette to minimize aerosol generation.[1]

  • Solids (if frozen/crystallized): Allow to warm to room temperature in a desiccator to prevent condensation (hygroscopic risk).[1]

• Reaction Monitoring:

  • Maintain an inert atmosphere (Nitrogen/Argon).[1] Alpha-cyano ketones can oxidize or hydrolyze in moist air.[1]

  • Incompatibility Alert: Do not mix directly with strong mineral acids (e.g., HCl, H₂SO₄) without temperature control, as this may catalyze hydrolysis to the amide/acid or cause exothermic decomposition.[1]

Part 4: Emergency Response & Decontamination

Diagram 2: Exposure Response Workflow

Caption: Immediate actions for exposure. Note that cyanosis (blue skin) indicates systemic nitrile toxicity.

Spill Cleanup Protocol:

• Evacuate the immediate area.

• Don PPE: Put on Silver Shield® gloves and respiratory protection.[1]

• Contain: Use a spill pillow or vermiculite.[1] Do not use paper towels alone, as they increase surface area for evaporation.[1]

• Deactivate: Treat the spill area with a 10% Sodium Hypochlorite (Bleach) solution to oxidize the nitrile, followed by water.[1]

• Disposal: Collect waste in a container marked "Hazardous Waste: Toxic Organic (Nitrile)."

Part 5: Waste Management

Waste Stream	Disposal Method	Notes
Liquid Waste	High-Temperature Incineration	Must be segregated from acids to prevent HCN formation.[1] Label as "Contains Nitriles."[1]
Solid Waste	Hazardous Waste Landfill / Incineration	Contaminated gloves and wipes must be double-bagged (4 mil poly bags).
Empty Containers	Triple Rinse with Acetone	Collect rinsate as liquid waste.[1] Deface label before disposal.

References

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 98930, 2-Oxocyclopentane-1-carbonitrile (Parent Compound).[1] Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[1][2] National Academies Press.[1] [Link]

Sources

• 1. uwaterloo.ca [uwaterloo.ca]
• 2. Prudent Practices in the Laboratory [nationalacademies.org]